Cas no 213690-27-8 (4-Bromo-2-(isoxazol-5-yl)phenol)

• Product Name: 4-Bromo-2-(isoxazol-5-yl)phenol
• CAS No: 213690-27-8
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD00799493
• CID: 92428
• PubChem ID: 854043
• Update Time: 2025-09-26

4-Bromo-2-(isoxazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(5-isoxazolyl)phenol
• 4-bromo-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 5-(2’-HYDROXY-5’-BROMOPHENYL)ISOXAZOLE
• 5-(3-Bromophenyl)isoxazole
• 5-(5-Bromo-2-hydroxyphenyl)isoxazole
• Phenol,4-bromo-2-(5-isoxazolyl)
• MFCD00799493
• 4-BROMO-2-(ISOXAZOL-5-YL)PHENOL
• 4-bromo-2-isoxazol-5-ylphenol
• Z1269156933
• DTXSID30425287
• CS-0204766
• 4-BROMO-2-(1,2-OXAZOL-5-YL)PHENOL
• EN300-7370797
• (6E)-4-bromo-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
• AK-198/36417009
• AKOS022934424
• J-014011
• 213690-27-8
• 4-Bromo-2-(5-isoxazolyl)phenol, 97%
• A879138
• SCHEMBL1883156
• 4-bromo-2-(1, 2-oxazol-5-yl)phenol
• AS-43503
• 4-Bromo-2-(isoxazol-5-yl)phenol

• MDL： MFCD00799493
• Inchi： 1S/C9H6BrNO2/c10-6-1-2-8(12)7(5-6)9-3-4-11-13-9/h1-5,12H
• InChI Key： CZXKAQGBZPKRHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CC=NO1)O

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.651
• Melting Point: 209-212°C
• Boiling Point: 351.5 °C at 760 mmHg
• Flash Point: 166.4 °C
• Refractive Index: 1.616
• PSA: 46.26000
• LogP: 2.80970
• Solubility: Insoluble in water

4-Bromo-2-(isoxazol-5-yl)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols